N-{[1-(morpholin-4-yl)cyclohexyl]methyl}-3-propoxybenzamide

• Molecular Formula: C21H32N2O3
• Molecular Weight: 360.5 g/mol
• IUPAC Name: N-[(1-morpholin-4-ylcyclohexyl)methyl]-3-propoxybenzamide
• InChI: InChI=1S/C21H32N2O3/c1-2-13-26-19-8-6-7-18(16-19)20(24)22-17-21(9-4-3-5-10-21)23-11-14-25-15-12-23/h6-8,16H,2-5,9-15,17H2,1H3,(H,22,24)
• InChI Key: JPGORYGOYNKVEP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)C(=O)NCC2(CCCCC2)N3CCOCC3

Description

N-{[1-(morpholin-4-yl)cyclohexyl]methyl}-3-propoxybenzamide is a chemical compound known for its diverse applications in scientific research. It is available from suppliers such as Otava, Ltd., and ChemDiv, Inc. . This compound is often used in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Formation of the cyclohexylmethyl intermediate: This step involves the reaction of cyclohexylmethyl chloride with morpholine under basic conditions to form the intermediate.

Coupling with 3-propoxybenzoyl chloride: The intermediate is then reacted with 3-propoxybenzoyl chloride in the presence of a base to form the final product.

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This may include the use of catalysts, temperature control, and purification techniques.

Chemical Reactions Analysis

N-{[1-(morpholin-4-yl)cyclohexyl]methyl}-3-propoxybenzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the benzamide moiety, using reagents like halogens or nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-{[1-(morpholin-4-yl)cyclohexyl]methyl}-3-propoxybenzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is used in studies involving cell signaling and receptor interactions.

Industry: The compound can be used in the development of new materials and chemical processes.

Comparison with Similar Compounds

N-{[1-(morpholin-4-yl)cyclohexyl]methyl}-3-propoxybenzamide can be compared with other similar compounds, such as:

N,N’-Bis(9-phenyl-9-xanthenyl)butane-1,4-diamine: This compound has a similar structure and is used in supramolecular chemistry protocols.

1-Benzyl 2-methyl (2S,4R)-4-((4-bromoisoindoline-2-carbonyl)oxy): Another compound with similar applications in complex synthesis.

The uniqueness of this compound lies in its specific structure, which allows for unique interactions and applications in various fields.